![molecular formula C15H15N3O4 B1394978 Methyl 2-[(4-aminobenzyl)amino]-5-nitrobenzenecarboxylate CAS No. 1228183-73-0](/img/structure/B1394978.png)
Methyl 2-[(4-aminobenzyl)amino]-5-nitrobenzenecarboxylate
Overview
Description
Chemical Reactions Analysis
While specific chemical reactions involving MABAN were not found, reactions of similar compounds have been studied. For example, quinoline synthesis often involves reactions with alkyl Grignard reagents . Additionally, various N-heterocyclic N-oxides can undergo deoxygenation reactions .Scientific Research Applications
Synthesis and Dye Applications
- The compound has been utilized in the synthesis of derivatives like N-methyl-N-(4'-aminobenzyl)-4-toluelenesulfonamide, which is involved in dye production. This derivative shows good exhaustion and fastness in dyeing processes, with its dyeing properties being insensitive to pH changes (Gao Kun-yu, 2009).
Chemical Synthesis
- It has been involved in the synthesis of 3-methyl and 4-methyl derivatives of 3-amino-3,4-dihydro-1-hydroxycarbostyril. These derivatives are synthesized through various chemical reactions, highlighting the compound's role in the development of heterocyclic chemistry (A. L. Davis et al., 1980).
Pharmaceutical Research
- It has been used in the synthesis and evaluation of phthalimide derivatives for their anticonvulsant and neurotoxic properties. This indicates its potential application in developing new pharmaceutical compounds (J. Vamecq et al., 2000).
Biochemical Studies
- The compound has been used in the synthesis of chiral uracil derivatives, which are important in various biochemical applications (A. Gondela & K. Walczak, 2005).
Organic Chemistry and Catalysis
- Its derivatives, such as 4-hydroxybenzyl-substituted amino acid derivatives, have been isolated and studied for their chemical properties. Such studies contribute to the broader understanding of organic chemistry and catalysis (Qing-lan Guo et al., 2015).
Chemical Reactions and Catalysis
- It has been employed in iron sulfide catalyzed redox/condensation cascade reactions. This showcases its use in facilitating complex chemical reactions (T. Nguyen et al., 2013).
Material Science
- Methyl 2-[(4-aminobenzyl)amino]-5-nitrobenzenecarboxylate has applications in material science, demonstrated by studies on hydrogen-bonded chains and rings in its methyl esters (J. Portilla et al., 2007).
properties
IUPAC Name |
methyl 2-[(4-aminophenyl)methylamino]-5-nitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O4/c1-22-15(19)13-8-12(18(20)21)6-7-14(13)17-9-10-2-4-11(16)5-3-10/h2-8,17H,9,16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URIJNTDBSAMYHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])NCC2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[(4-aminobenzyl)amino]-5-nitrobenzenecarboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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